Cas no 40420-03-9 ( )

• Product name: &nbsp
• CAS No: 40420-03-9
• MF: C₃₁H₁₇N₃O₇
• MW: 543.482587575912
• CID: 925765
• PubChem ID: 349004

  Chemical and Physical Properties

Names and Identifiers

• benzo[c]phenanthrene,2,4,7-trinitrofluoren-9-one
• AC1L8AI0
• NSC408549
• NSC-408549
• 40420-03-9
• DTXSID50325078
•  

• Inchi： InChI=1S/C18H12.C13H5N3O7/c1-3-7-16-13(5-1)9-11-15-12-10-14-6-2-4-8-17(14)18(15)16;17-13-9-3-6(14(18)19)1-2-8(9)12-10(13)4-7(15(20)21)5-11(12)16(22)23/h1-12H;1-5H
• InChI Key： FSNSNLRWKCHKAT-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4C=C3.C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C2C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 543.10700
• Monoisotopic Mass: 543.10664989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 830
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 154.53000
• LogP: 9.33840